Cas no 1803795-58-5 (Methyl 5-hydroxy-2-methylisonicotinate)
Methyl 5-hydroxy-2-methylisonicotinate Chemical and Physical Properties
Names and Identifiers
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- Methyl 5-hydroxy-2-methylisonicotinate
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- Inchi: 1S/C8H9NO3/c1-5-3-6(8(11)12-2)7(10)4-9-5/h3-4,10H,1-2H3
- InChI Key: UABBLSKTNPARPL-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(=CN=C(C)C=1)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- XLogP3: 1.3
- Topological Polar Surface Area: 59.4
Methyl 5-hydroxy-2-methylisonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029004044-250mg |
Methyl 5-hydroxy-2-methylisonicotinate |
1803795-58-5 | 95% | 250mg |
$1,078.00 | 2022-04-02 | |
| Alichem | A029004044-500mg |
Methyl 5-hydroxy-2-methylisonicotinate |
1803795-58-5 | 95% | 500mg |
$1,802.95 | 2022-04-02 | |
| Alichem | A029004044-1g |
Methyl 5-hydroxy-2-methylisonicotinate |
1803795-58-5 | 95% | 1g |
$3,097.65 | 2022-04-02 |
Methyl 5-hydroxy-2-methylisonicotinate Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on Methyl 5-hydroxy-2-methylisonicotinate
Methyl 5-Hydroxy-2-Methylisonicotinate: A Comprehensive Overview
Methyl 5-hydroxy-2-methylisonicotinate, a compound with the CAS number 1803795-58-5, is an intriguing molecule that has garnered attention in various scientific domains. This compound, also referred to as 5-hydroxy-2-methylisonicotinic acid methyl ester, belongs to the class of organic compounds known as methyl esters. Its structure consists of a methyl group attached to the hydroxyl-substituted isonicotinic acid moiety, making it a derivative of isonicotinic acid with specific functional groups that contribute to its unique chemical properties.
The synthesis of methyl 5-hydroxy-2-methylisonicotinate involves a series of carefully controlled reactions, often utilizing techniques such as nucleophilic acyl substitution or esterification. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and improved purity. These improvements are particularly significant for applications in pharmaceuticals and agrochemicals, where precise chemical composition is critical.
One of the most promising areas of research involving this compound is its potential application in drug development. Studies have shown that methyl 5-hydroxy-2-methylisonicotinate exhibits bioactivity that could be harnessed for therapeutic purposes. For instance, preliminary in vitro assays indicate that it may possess anti-inflammatory properties, making it a candidate for the development of novel anti-inflammatory agents. Additionally, its structural similarity to certain pharmacophores suggests potential applications in the treatment of neurodegenerative diseases, though further research is needed to validate these findings.
In the field of materials science, this compound has also shown promise as a precursor for the synthesis of advanced materials. Its ability to form stable ester linkages makes it a valuable building block for constructing polymers and other macromolecular structures. Recent studies have explored its use in creating biodegradable polymers, which could find applications in sustainable packaging and biomedical devices.
The environmental impact of methyl 5-hydroxy-2-methylisonicotinate is another area of growing interest. Researchers are investigating its biodegradability and potential toxicity to aquatic organisms. Early findings suggest that under certain conditions, this compound can undergo rapid microbial degradation, reducing its persistence in the environment. However, further studies are required to fully understand its ecological footprint and ensure its safe use in industrial applications.
From an analytical chemistry perspective, the characterization of this compound has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, enabling researchers to better understand its behavior in different chemical environments. Such advancements are crucial for maintaining quality control during production and ensuring consistency in downstream applications.
In conclusion, methyl 5-hydroxy-2-methylisonicotinate is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties make it an attractive candidate for further research and development. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in advancing both academic and industrial objectives.
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